Cas no 1363508-10-4 (2-Acetyl-5-fluorobenzonitrile)

• Product Name: 2-Acetyl-5-fluorobenzonitrile
• CAS No: 1363508-10-4
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 2197144
• PubChem ID: 57341887
• Update Time: 2025-05-26

2-Acetyl-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluoroacetophenone
• 2-acetyl-5-fluorobenzonitrile
• 2-Acetyl-5-fluoro-benzonitrile
• 2-Acetyl-5-fluorobenzonitrile

• Inchi： 1S/C9H6FNO/c1-6(12)9-3-2-8(10)4-7(9)5-11/h2-4H,1H3
• InChI Key： QPYDBZLGNHINTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C)=O)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetyl-5-fluorobenzonitrile

Introduction to 2-Acetyl-5-fluorobenzonitrile (CAS No. 1363508-10-4)

2-Acetyl-5-fluorobenzonitrile, with the chemical formula C₈H₅FN₂O, is a fluorinated benzonitrile derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique CAS number 1363508-10-4, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including an acetyl group and a fluorine substituent, make it a valuable building block for developing novel therapeutic agents.

The significance of 2-Acetyl-5-fluorobenzonitrile lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of a fluorine atom at the 5-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in medicinal chemistry. This property has been leveraged in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their improved pharmacokinetic profiles. A notable area of interest is the use of such compounds in oncology. For instance, studies have demonstrated that fluorinated benzonitriles can modulate enzymes involved in cancer cell proliferation and apoptosis. 2-Acetyl-5-fluorobenzonitrile has been investigated as a precursor in synthesizing kinase inhibitors, which are pivotal in treating solid tumors and hematological malignancies.

The acetyl group in 2-Acetyl-5-fluorobenzonitrile also contributes to its reactivity, allowing for further functionalization through various chemical transformations. This flexibility has enabled researchers to explore its utility in generating libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead candidates for drug development pipelines.

Advances in synthetic methodologies have further enhanced the accessibility of 2-Acetyl-5-fluorobenzonitrile. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions, have streamlined its preparation, making it more cost-effective and scalable for industrial applications. These advancements have opened new avenues for its incorporation into complex molecular architectures.

The pharmacological potential of 2-Acetyl-5-fluorobenzonitrile extends beyond oncology. Emerging research suggests its role in addressing neurological disorders, where fluorinated benzonitriles exhibit promising effects on neurotransmitter systems. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for developing treatments targeting neurodegenerative diseases like Alzheimer’s and Parkinson’s.

In addition to its therapeutic applications, 2-Acetyl-5-fluorobenzonitrile has found utility in agrochemical research. Fluorinated derivatives are known to enhance the efficacy and environmental stability of pesticides and herbicides. The incorporation of this compound into novel agrochemical formulations could lead to more sustainable agricultural practices.

The synthesis and application of 2-Acetyl-5-fluorobenzonitrile also highlight the importance of green chemistry principles. Efforts are underway to develop eco-friendly synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global efforts to promote sustainable chemical manufacturing.

The future prospects of 2-Acetyl-5-fluorobenzonitrile are promising, with ongoing research exploring its potential in emerging fields such as nanomedicine and targeted drug delivery systems. The compound’s unique structural features make it an ideal candidate for designing nanoparticles that can enhance drug solubility and bioavailability.

In conclusion, 2-Acetyl-5-fluorobenzonitrile (CAS No. 1363508-10-4) represents a cornerstone in modern pharmaceutical research due to its versatility and functional properties. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery and development. As scientific understanding progresses, the applications of this compound are expected to expand, offering new solutions to complex medical challenges.